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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B612673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of human Gastrin I (1-14)

with data from published literature. The information is intended to serve as a benchmark for

researchers utilizing this peptide in their studies. All quantitative data is summarized in

structured tables, and detailed experimental methodologies for key assays are provided.

Quantitative Activity Data
The biological activity of human Gastrin I and its fragments is primarily mediated through the

cholecystokinin-2 (CCK2) receptor. The following tables summarize key performance indicators

from published studies, focusing on receptor binding affinity, second messenger activation, and

cellular proliferation. While specific data for the 1-14 fragment is limited in publicly available

literature, data for the closely related and well-studied human Gastrin I (Gastrin-17) is provided

as a benchmark.

Parameter Ligand
Cell

Line/System
Value Reference

Binding Affinity

(Ki)

Human Gastrin-

17

Cells expressing

CCK2 Receptor
~ 0.3 - 1 nM [1]

IC50
Minigastrin

Analog

A431-CCK2R

cells
0.69 ± 0.09 nM [2]
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Table 1: Receptor Binding Affinity. This table outlines the binding affinity of gastrin peptides to

the CCK2 receptor. Ki and IC50 values are common measures of binding affinity in competitive

binding assays.

Parameter Ligand
Cell

Line/System
Value (EC50) Reference

Inositol

Phosphate

Accumulation

Gastrin
Rabbit Parietal

Cells

0.142 ± 0.016

nM
[3]

Inositol

Phosphate

Accumulation

Human Gastrin-

17

Rabbit Fundic

Mucosal Cells
~ 0.3 - 2.7 nM [4]

Intracellular

Calcium

Mobilization

Human Gastrin-

17

Gastric

Myofibroblasts

10 nM (effective

concentration)
[5]

Histamine

Release

Human Gastrin-

17

Rabbit Fundic

Mucosal Cells
~ 0.2 nM [4]

Table 2: Second Messenger Activation. This table presents the potency of gastrin peptides in

stimulating key second messenger pathways downstream of CCK2 receptor activation.

Parameter Ligand
Cell

Line/System
Value (EC50) Reference

Gastric Epithelial

Cell Proliferation

Gastrin I

(human)
Not Specified 6.2 pM

c-fos Induction

(Proliferation

marker)

Gastrin-17

AR42JB13 (rat

pancreatic) &

Colo 320 (human

colorectal) cells

Dose-dependent

increase
[6]

Table 3: Cell Proliferation. This table showcases the mitogenic activity of gastrin peptides on

various cell types.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2557925/
https://pubmed.ncbi.nlm.nih.gov/1714275/
https://www.researchgate.net/figure/Gastrin-increases-intracellular-calcium-in-a-subset-of-myofibroblasts-A-Labeling-of_fig2_320445284
https://pubmed.ncbi.nlm.nih.gov/1714275/
https://pubmed.ncbi.nlm.nih.gov/18310296/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Experimental Workflow
The following diagrams illustrate the key signaling pathways activated by Gastrin I and a typical

experimental workflow for assessing its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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